Cas no 1269393-72-7 (1-(2-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanamine dihydrochloride)

• Product Name: 1-(2-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanamine dihydrochloride
• CAS No: 1269393-72-7
• MF: C₁₁H₁₅Cl₂N₃
• MW: 260.162900209427
• MDL: MFCD18483370
• CID: 4585078
• PubChem ID: 47000614
• Update Time: 2025-10-19

1-(2-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanamine dihydrochloride
• N-Methyl-1-[2-(1H-pyrazol-1-yl)phenyl]methanamine dihydrochloride
• N-methyl-1-(2-pyrazol-1-ylphenyl)methanamine;dihydrochloride
• 1-(2-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanaminedihydrochloride
• METHYL({[2-(PYRAZOL-1-YL)PHENYL]METHYL})AMINE DIHYDROCHLORIDE
• BS-39029
• 1152629-54-3
• MFCD18483370
• F88308
• 1269393-72-7

• MDL： MFCD18483370
• Inchi： 1S/C11H13N3.2ClH/c1-12-9-10-5-2-3-6-11(10)14-8-4-7-13-14;;/h2-8,12H,9H2,1H3;2*1H
• InChI Key： LASVTNFAEAPCBN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=CC=N1)C1C=CC=CC=1CNC

Computed Properties

• Exact Mass: 259.064
• Monoisotopic Mass: 259.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8

1-(2-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanamine dihydrochloride

Comprehensive Overview of 1-(2-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanamine Dihydrochloride (CAS No. 1269393-72-7)

1-(2-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanamine dihydrochloride (CAS No. 1269393-72-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a pyrazole ring linked to a phenyl group, which is further substituted with a methylmethanamine moiety. Its dihydrochloride salt form enhances solubility and stability, making it a preferred choice for various experimental applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural resemblance to other bioactive molecules.

The growing interest in 1-(2-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanamine dihydrochloride aligns with the broader trend of exploring small-molecule therapeutics for targeted therapies. In recent years, the demand for high-purity research chemicals like this compound has surged, driven by advancements in drug discovery and precision medicine. Users frequently search for terms such as "CAS 1269393-72-7 supplier," "pyrazole derivatives applications," and "N-methylmethanamine pharmacology," reflecting its relevance in both academic and industrial settings.

From a synthetic chemistry perspective, the preparation of 1-(2-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanamine dihydrochloride involves multi-step organic reactions, including aryl coupling and amine functionalization. Its molecular structure has been characterized using techniques such as NMR spectroscopy and mass spectrometry, ensuring its identity and purity. The compound's physicochemical properties, including melting point and solubility, are critical for researchers optimizing experimental protocols.

In the context of biomedical research, this compound is often investigated for its potential interactions with enzyme targets or cellular pathways. For instance, its pyrazole core is a common pharmacophore in anti-inflammatory and anticancer agents, prompting studies into its mechanism of action. Additionally, the methylmethanamine group may contribute to improved blood-brain barrier permeability, a key consideration in central nervous system (CNS) drug development.

The commercial availability of 1-(2-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanamine dihydrochloride (CAS No. 1269393-72-7) is supported by several chemical suppliers catering to the research community. Quality control measures, such as HPLC analysis and certificates of analysis (CoA), are essential to ensure batch-to-batch consistency. Researchers are advised to verify the compound's storage conditions, typically recommending protection from light and moisture to maintain stability.

Emerging trends in computational chemistry and AI-driven drug design have further amplified interest in this compound. Virtual screening tools are being used to predict its binding affinity for specific proteins, accelerating the identification of potential therapeutic applications. Searches for "molecular docking studies of pyrazole derivatives" and "CAS 1269393-72-7 bioactivity" highlight the intersection of traditional chemistry and modern technology.

In summary, 1-(2-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanamine dihydrochloride represents a versatile scaffold in medicinal chemistry. Its unique structure and functional groups make it a valuable tool for investigating structure-activity relationships (SAR) and developing novel therapeutics. As research continues to evolve, this compound is likely to remain a focal point for scientists exploring innovative solutions in healthcare and biotechnology.